Cas no 88975-95-5 (Cyanic acid, 2-(cyanomethyl)phenyl ester)

Cyanic acid, 2-(cyanomethyl)phenyl ester structure
88975-95-5 structure
Product Name:Cyanic acid, 2-(cyanomethyl)phenyl ester
CAS No:88975-95-5
MF:C9H6N2O
MW:158.15674161911
CID:617376
PubChem ID:71321179
Update Time:2025-04-19

Cyanic acid, 2-(cyanomethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyanic acid, 2-(cyanomethyl)phenyl ester
    • [2-(cyanomethyl)phenyl] cyanate
    • DTXSID00751025
    • CS-0458602
    • 2-(2-cyanatophenyl)acetonitrile
    • 2-(Cyanomethyl)phenyl cyanate
    • 88975-95-5
    • Inchi: 1S/C9H6N2O/c10-6-5-8-3-1-2-4-9(8)12-7-11/h1-4H,5H2
    • InChI Key: VTFSLUHREMFJGN-UHFFFAOYSA-N
    • SMILES: O(C#N)C1C=CC=CC=1CC#N

Computed Properties

  • Exact Mass: 158.048012819g/mol
  • Monoisotopic Mass: 158.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 56.8Ų
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